Cas no 1251624-12-0 (ethyl 3-{[7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzoate)

• Product Name: ethyl 3-{[7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzoate
• CAS No: 1251624-12-0
• MF: C₂₅H₂₈N₄O₃
• MW: 432.514825820923
• CID: 5396935
• Update Time: 2025-05-27

ethyl 3-{[7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzoate Chemical and Physical Properties

Names and Identifiers

• Benzoic acid, 3-[[7-methyl-3-[(2-methyl-1-piperidinyl)carbonyl]-1,8-naphthyridin-4-yl]amino]-, ethyl ester
• ethyl 3-{[7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzoate

• Inchi： 1S/C25H28N4O3/c1-4-32-25(31)18-9-7-10-19(14-18)28-22-20-12-11-16(2)27-23(20)26-15-21(22)24(30)29-13-6-5-8-17(29)3/h7,9-12,14-15,17H,4-6,8,13H2,1-3H3,(H,26,27,28)
• InChI Key： NNVDMYOJJZJNFR-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=CC(NC2C3C(N=CC=2C(N2CCCCC2C)=O)=NC(C)=CC=3)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Naphthyridines

Additional information on ethyl 3-{[7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzoate

Comprehensive Overview of Ethyl 3-{[7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzoate (CAS No. 1251624-12-0)

The compound Ethyl 3-{[7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzoate (CAS No. 1251624-12-0) is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and drug discovery. With its intricate structure featuring a 1,8-naphthyridine core and a 2-methylpiperidine moiety, this compound is a prime candidate for researchers exploring novel therapeutic agents. Its unique combination of functional groups, including an ethyl benzoate ester and an amino linker, makes it a versatile intermediate in the synthesis of bioactive molecules.

In recent years, the demand for small-molecule inhibitors and kinase-targeting compounds has surged, driven by advancements in personalized medicine and oncology research. Ethyl 3-{[7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzoate aligns with these trends, as its structural features suggest potential interactions with protein kinases and other enzymatic targets. Researchers are particularly interested in its hydrogen-bonding capabilities and lipophilic properties, which are critical for drug bioavailability and target engagement.

The synthesis of CAS No. 1251624-12-0 involves multi-step organic reactions, including amide coupling and nucleophilic aromatic substitution. These methods are widely discussed in academic circles, especially in the context of green chemistry and sustainable synthesis. As environmental concerns grow, chemists are exploring catalytic and solvent-free approaches to produce such compounds with minimal waste. This aligns with the broader industry shift toward eco-friendly pharmaceutical manufacturing.

From a commercial perspective, Ethyl 3-{[7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzoate is primarily supplied to research institutions and pharmaceutical companies engaged in high-throughput screening and lead optimization. Its applications extend to cancer research, neurodegenerative disease studies, and anti-inflammatory drug development. Given the rising prevalence of these conditions, the compound's relevance is expected to grow, making it a focal point for patent filings and collaborative R&D projects.

Analytical characterization of this compound typically employs techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure compliance with stringent regulatory standards, a topic of high interest in forums discussing drug safety and quality control. Additionally, computational tools like molecular docking are increasingly used to predict its binding affinity, reflecting the integration of AI in drug discovery—a hot topic among researchers and tech enthusiasts alike.

In summary, Ethyl 3-{[7-methyl-3-(2-methylpiperidine-1-carbonyl)-1,8-naphthyridin-4-yl]amino}benzoate (CAS No. 1251624-12-0) represents a compelling case study in modern drug development. Its structural complexity, therapeutic potential, and alignment with industry trends position it as a valuable asset for scientists tackling some of today's most pressing medical challenges. As research progresses, this compound may well emerge as a cornerstone in the next generation of targeted therapies.